Cas no 83704-31-8 (2,3,4,7-Tetrachlorodibenzofuran)

• Product Name: 2,3,4,7-Tetrachlorodibenzofuran
• CAS No: 83704-31-8
• MF: C₁₂H₄Cl₄O
• MW: 305.971559524536
• CID: 730536
• PubChem ID: 55111
• Update Time: 2025-06-08

2,3,4,7-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,2,3,4,7-tetrachloro-
• 2,3,4,7-tetrachlorodibenzofuran
• Dibenzofuran, 2,3,4,7-tetrachloro-
• NS00120502
• CHEMBL336463
• BDBM50408293
• 2,3,4,7-Tetrachloro-dibenzofuran
• Q27260704
• BROFYOSLFHTGCQ-UHFFFAOYSA-N
• DTXSID80232544
• 83704-31-8
• 4Z881H17NW
• UNII-4Z881H17NW
• 2,3,4,7-Tetrachlorodibenzo[b,d]furan
• Dibenzofuran, 2,3,4,7-tetrachloro
• PCDF 79
• 2,3,4,7-Tetrachlorodibenzofuran

• Inchi： 1S/C12H4Cl4O/c13-5-1-2-6-7-4-8(14)10(15)11(16)12(7)17-9(6)3-5/h1-4H
• InChI Key： BROFYOSLFHTGCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=C(C=CC2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 305.898675g/mol
• Monoisotopic Mass: 303.901626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 2,3,4,7-Tetrachlorodibenzofuran

Introduction to 2,3,4,7-Tetrachlorodibenzofuran (CAS No. 83704-31-8)

2,3,4,7-Tetrachlorodibenzofuran (CAS No. 83704-31-8) is a chlorinated dibenzofuran derivative that has garnered significant attention in the field of environmental chemistry and toxicology due to its unique structural properties and potential applications. As a member of the dibenzofuran family, this compound exhibits distinct chemical characteristics that make it a subject of interest in both industrial and academic research.

The molecular structure of 2,3,4,7-Tetrachlorodibenzofuran consists of a benzofuran core substituted with four chlorine atoms at the 2, 3, 4, and 7 positions. This specific arrangement imparts high lipophilicity and stability, which are critical factors in its behavior as an environmental pollutant and potential pharmaceutical intermediate. The presence of multiple chlorine atoms also suggests a high degree of reactivity, making it a valuable compound for synthetic chemistry.

In recent years, 2,3,4,7-Tetrachlorodibenzofuran has been extensively studied for its environmental persistence and potential health impacts. Research has shown that this compound can undergo photodegradation under UV light, leading to the formation of more toxic byproducts. This photoreactivity is a key concern in environmental science, as it contributes to the compound's persistence in ecosystems and its potential bioaccumulation.

Moreover, studies have highlighted the role of 2,3,4,7-Tetrachlorodibenzofuran in the development of novel analytical methods for detecting chlorinated organic compounds in environmental matrices. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) have been employed to quantify trace levels of this compound in soil, water, and biota samples. These analytical advancements have enhanced our ability to monitor and assess the environmental footprint of chlorinated dibenzofurans.

The chemical reactivity of 2,3,4,7-Tetrachlorodibenzofuran also makes it a valuable intermediate in pharmaceutical synthesis. Researchers have explored its utility in the development of antifungal and antibacterial agents due to its ability to interact with biological targets at the molecular level. For instance, modifications of the chlorine substituents have led to the discovery of derivatives with enhanced pharmacological properties. This underscores the importance of 2,3,4,7-Tetrachlorodibenzofuran as a building block in medicinal chemistry.

Recent breakthroughs in green chemistry have focused on developing sustainable methods for synthesizing 2,3,4,7-Tetrachlorodibenzofuran with minimal environmental impact. Catalytic processes that reduce waste and energy consumption have been investigated as part of these efforts. Such innovations align with global initiatives to promote sustainable industrial practices and reduce the ecological footprint of chemical manufacturing.

The toxicological profile of 2,3,4,7-Tetrachlorodibenzofuran has been another area of intense investigation. Studies have demonstrated its potential to disrupt endocrine functions and induce oxidative stress in biological systems. These findings have implications for risk assessment and regulatory policies governing the use and disposal of chlorinated organic compounds. Understanding the mechanisms by which this compound exerts its toxic effects is crucial for developing effective mitigation strategies.

In conclusion,2,3,4,7-Tetrachlorodibenzofuran (CAS No. 83704-31-8) is a multifaceted compound with significant implications in environmental science and pharmaceutical research. Its unique structural features contribute to its reactivity and persistence in ecosystems while also making it a valuable intermediate in synthetic chemistry. Continued research into its properties and applications will further enhance our understanding of its role in both industrial and natural systems.